Cas no 1956325-77-1 (4-Bromo-7-fluoro-3-methyl-1H-indazole)

• Product Name: 4-Bromo-7-fluoro-3-methyl-1H-indazole
• CAS No: 1956325-77-1
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• CID: 4757746
• PubChem ID: 118989920
• Update Time: 2025-08-05

4-Bromo-7-fluoro-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-fluoro-3-methyl-1H-indazole
• PS-19135
• 1956325-77-1

• Inchi： 1S/C8H6BrFN2/c1-4-7-5(9)2-3-6(10)8(7)12-11-4/h2-3H,1H3,(H,11,12)
• InChI Key： JIYDWJHFEWTBDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=C(C)NN=2)F

Computed Properties

• Exact Mass: 227.96984g/mol
• Monoisotopic Mass: 227.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7
• Molecular Weight: 229.05g/mol

Additional information on 4-Bromo-7-fluoro-3-methyl-1H-indazole

Introduction to 4-Bromo-7-fluoro-3-methyl-1H-indazole (CAS No. 1956325-77-1)

4-Bromo-7-fluoro-3-methyl-1H-indazole, identified by its Chemical Abstracts Service (CAS) number 1956325-77-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of 4-Bromo-7-fluoro-3-methyl-1H-indazole, including the presence of bromine and fluorine substituents, make it a valuable scaffold for further chemical modifications and exploration of its pharmacological properties.

The indazole core is a fused bicyclic structure consisting of a benzene ring and a pyrrole ring, which contributes to its unique electronic and steric properties. The introduction of halogen atoms, such as bromine and fluorine, at specific positions on the indazole ring can significantly influence the compound's reactivity, solubility, and interaction with biological targets. In particular, the bromine atom at the 4-position and the fluorine atom at the 7-position in 4-Bromo-7-fluoro-3-methyl-1H-indazole are strategically positioned to allow for further functionalization, making it a versatile intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of indazole derivatives in the development of novel therapeutic agents. The structural motif of indazole is commonly found in several bioactive molecules, including antimicrobial, antiviral, and anticancer compounds. The substituents on the indazole ring can be tailored to enhance binding affinity to specific biological targets, leading to improved pharmacological efficacy. For instance, studies have demonstrated that modifications at the 3-position of the indazole ring can modulate its interaction with enzymes and receptors involved in various disease pathways.

One of the key attractions of 4-Bromo-7-fluoro-3-methyl-1H-indazole is its potential as a building block for drug discovery programs. The presence of both bromine and fluorine atoms provides multiple sites for chemical modification, enabling researchers to explore a wide range of structural variations. These modifications can be achieved through various synthetic approaches, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Such synthetic strategies have been instrumental in generating novel indazole derivatives with enhanced biological activity.

In the context of current research, 4-Bromo-7-fluoro-3-methyl-1H-indazole has been investigated for its potential applications in oncology. Indazole derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The bromine atom at the 4-position can serve as a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups that may improve binding to target proteins. Similarly, the fluorine atom at the 7-position can enhance metabolic stability and binding affinity through favorable interactions with biological targets.

Furthermore, the methyl group at the 3-position in 4-Bromo-7-fluoro-3-methyl-1H-indazole contributes to its steric profile, which can influence how it interacts with biological receptors. This positional flexibility makes it an attractive scaffold for structure-based drug design. Computational modeling studies have been employed to predict how different substituents on the indazole ring can modulate binding affinity and selectivity. These studies often involve molecular dynamics simulations and docking experiments to identify optimal conformations and interactions with biological targets.

The synthesis of 4-Bromo-7-fluoro-3-methyl-1H-indazole typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include halogenation reactions to introduce bromine and fluorine atoms at desired positions, followed by functional group transformations to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production processes for indazole derivatives like this one.

From a pharmacological perspective, 4-Bromo-7-fluoro-3-methyl-1H-indazole has been explored for its potential role as an intermediate in the synthesis of novel therapeutic agents. Its structural features make it a suitable candidate for further derivatization to develop compounds with specific biological activities. For example, modifications at the 5-position or 6-position could lead to derivatives with enhanced antimicrobial or anti-inflammatory properties.

The use of 4-Bromo-7-fluoro-3-methyl-1H-indazole in drug discovery programs aligns with broader trends in medicinal chemistry towards rational drug design and targeted therapy. By leveraging structural information from existing bioactive molecules, researchers can design new compounds with improved efficacy and reduced side effects. The versatility of indazole derivatives like this one makes them valuable tools in this endeavor.

In conclusion,4-Bromo-7-fluoro-3-methyl-1H-indazole (CAS No. 1956325-77-1) represents a promising scaffold for further exploration in pharmaceutical research. Its unique structural features and potential for chemical modification make it an attractive candidate for developing novel therapeutic agents with applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies,4-Bromo-7-fluoro-3-methyl-Hindazol will likely play an important role in future drug discovery efforts.